Cas no 35535-43-4 (3-Hydroxybutyl glucosinolate)

• Product Name: 3-Hydroxybutyl glucosinolate
• CAS No: 35535-43-4
• MF: C₁₁H₂₁NO₁₀S₂
• MW: 391.415141820908
• CID: 2016480
• Update Time: 2025-04-21

3-Hydroxybutyl glucosinolate Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxybutyl glucosinolate

• Inchi： 1S/C11H21NO10S2/c1-5(14)2-3-7(12-22-24(18,19)20)23-11-10(17)9(16)8(15)6(4-13)21-11/h5-6,8-11,13-17H,2-4H2,1H3,(H,18,19,20)/b12-7+
• InChI Key： ILTFVMUFIPWFNK-KPKJPENVSA-N
• SMILES： CC(CC/C(=N\OS(=O)(=O)O)/SC1C(O)C(O)C(O)C(CO)O1)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• XLogP3: -2.546

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides